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Compound of Interest

Compound Name: EB-47 dihydrochloride

Cat. No.: B15585080 Get Quote

EB-47 Dihydrochloride Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of EB-47
dihydrochloride. Find troubleshooting tips and frequently asked questions to ensure

successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of EB-47
dihydrochloride?

A1: For in vitro experiments, DMSO is the recommended solvent for preparing stock solutions

of EB-47 dihydrochloride.[1] For in vivo studies, several solvent systems can be used,

including combinations of DMSO, PEG300, Tween-80, Saline, SBE-β-CD, and Corn Oil.[1]

Q2: What is the solubility of EB-47 dihydrochloride in common solvents?

A2: The solubility of EB-47 dihydrochloride varies depending on the solvent. Please refer to

the table below for detailed solubility information.

Q3: How should I store stock solutions of EB-47 dihydrochloride?

A3: Stock solutions of EB-47 dihydrochloride should be aliquoted and stored at -80°C for up

to 6 months or at -20°C for up to 1 month.[1] It is important to use newly opened DMSO due to
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its hygroscopic nature, which can affect solubility.[1] Avoid repeated freeze-thaw cycles.[1]

Q4: My EB-47 dihydrochloride solution appears cloudy or has precipitates. What should I do?

A4: If you observe precipitation or phase separation, gentle heating and/or sonication can be

used to aid dissolution.[1] Ensure the solution is clear before use. For aqueous stock solutions,

it is recommended to filter and sterilize with a 0.22 μm filter before use.[1]

Q5: What is the mechanism of action of EB-47 dihydrochloride?

A5: EB-47 dihydrochloride is a potent and selective inhibitor of Poly(ADP-ribose) polymerase-

1 (PARP-1).[1][2] It acts as a mimic of the substrate NAD+ and binds to the nicotinamide and

adenosine subsites of the enzyme.[1][2] This inhibition of PARP-1 is critical in the context of

DNA repair pathways.

Data Presentation
Table 1: Solubility of EB-47 Dihydrochloride
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 62.5 102.38

Ultrasonic assistance

may be needed. Use

newly opened DMSO.

[1]

Water 33.33 54.60
Ultrasonic assistance

may be needed.[1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 ≥ 4.10
Results in a clear

solution.[1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 ≥ 4.10
Results in a clear

solution.[1]

10% DMSO, 90%

Corn Oil
≥ 2.5 ≥ 4.10

Results in a clear

solution.[1]

Table 2: Stability of EB-47 Dihydrochloride Stock Solutions

Storage Temperature Duration Recommendations

-80°C 6 months
Sealed storage, away from

moisture.[1]

-20°C 1 month
Sealed storage, away from

moisture.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weigh out a precise amount of EB-47 dihydrochloride powder.
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Calculate the required volume of DMSO to achieve a 10 mM concentration. The molecular

weight of EB-47 dihydrochloride is approximately 610.45 g/mol .

Add the calculated volume of fresh, high-quality DMSO to the powder.

If necessary, use an ultrasonic bath to facilitate dissolution until the solution is clear.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: Preparation of an In Vivo Formulation (Example)

This protocol is an example for preparing a working solution for in vivo experiments. It is

recommended to prepare fresh solutions for immediate use.[1]

Prepare a 25 mg/mL stock solution of EB-47 dihydrochloride in DMSO.

To prepare a 1 mL working solution, take 100 µL of the 25 mg/mL DMSO stock solution and

add it to 400 µL of PEG300. Mix thoroughly.

Add 50 µL of Tween-80 to the mixture and mix until uniform.

Add 450 µL of saline to adjust the final volume to 1 mL.

The final solution will have a concentration of 2.5 mg/mL.

Mandatory Visualizations
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EB-47 dihydrochloride inhibits PARP-1, disrupting DNA repair.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15585080?utm_src=pdf-body-img
https://www.benchchem.com/product/b15585080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
Prepare EB-47 Solution
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Workflow for troubleshooting EB-47 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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